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Compound of Interest

Clindamycin Palmitate
Compound Name:
Hydrochloride

Cat. No. B000379

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and
analytical methodologies for Clindamycin Palmitate Hydrochloride. The information is
intended to support research, development, and quality control activities related to this
important antibiotic pro-drug.

Core Physicochemical Data

Clindamycin Palmitate Hydrochloride is the hydrochloride salt of the palmitic acid ester of
clindamycin. It is a water-soluble pro-drug that is inactive in vitro. Following oral administration,
it undergoes rapid hydrolysis in the gastrointestinal tract to yield clindamycin, the biologically
active form.[1][2][3][4] This conversion is essential for its antibacterial efficacy.

Quantitative data for Clindamycin Palmitate Hydrochloride is summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b000379?utm_src=pdf-interest
https://www.benchchem.com/product/b000379?utm_src=pdf-body
https://www.benchchem.com/product/b000379?utm_src=pdf-body
https://www.medchemexpress.com/clindamycin-palmitate-hydrochloride.html
https://dailymed.nlm.nih.gov/dailymed/getFile.cfm?setid=6ba35f86-b421-4add-9769-f02b4e4c600f&type=pdf
https://pubmed.ncbi.nlm.nih.gov/18947955/
https://www.researchgate.net/publication/290033923_Development_of_the_dissolution_methods_for_clindamycin_palmitate_hydrochloride_dispersible_tablets_and_clindamycin_palmitate_hydrochloride_for_suspension_by_HPLC
https://www.benchchem.com/product/b000379?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Parameter Value Source(s)
Molecular Formula C34H64CI2N206S [51[6]

or C3aHe3CIN206S * HCI [1]

Molecular Weight 699.85 g/mol [11061[7]
699.9 g/mol [5]

Mechanism of Action: Inhibition of Bacterial Protein
Synthesis

The active moiety, clindamycin, exerts its bacteriostatic or bactericidal effect by inhibiting
protein synthesis in susceptible bacteria.[5] It binds to the 50S subunit of the bacterial
ribosome, interfering with the peptidyl transferase reaction and preventing the elongation of the
peptide chain.[6][8][9] This action halts the production of essential proteins, thereby inhibiting

bacterial growth and replication.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b000379?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b000379?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

